Cas no 1563195-58-3 (2-(4-aminophenoxy)-N'-hydroxyethanimidamide)

• Product Name: 2-(4-aminophenoxy)-N'-hydroxyethanimidamide
• CAS No: 1563195-58-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6364791
• PubChem ID: 64981606
• Update Time: 2025-10-28

2-(4-aminophenoxy)-N'-hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminophenoxy)-N'-hydroxyethanimidamide
• Ethanimidamide, 2-(4-aminophenoxy)-N-hydroxy-
• 1563195-58-3
• EN300-1291200

• Inchi： 1S/C8H11N3O2/c9-6-1-3-7(4-2-6)13-5-8(10)11-12/h1-4,12H,5,9H2,(H2,10,11)
• InChI Key： IUAKQEKJYRFBBE-UHFFFAOYSA-N
• SMILES： C(NO)(=N)COC1=CC=C(N)C=C1

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 385.5±48.0 °C(Predicted)
• pka: 14.28±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(4-aminophenoxy)-N'-hydroxyethanimidamide

Introduction to 2-(4-aminophenoxy)-N'-hydroxyethanimidamide (CAS No. 1563195-58-3)

2-(4-aminophenoxy)-N'-hydroxyethanimidamide, also known by its CAS number 1563195-58-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminophenyl group and a hydroxyimino moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(4-aminophenoxy)-N'-hydroxyethanimidamide can be represented as C₉H₁₁N₃O₂. The presence of the aminophenyl group and the hydroxyimino moiety imparts specific physicochemical properties, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in various biological systems and its potential as a drug candidate.

Recent studies have explored the biological activities of 2-(4-aminophenoxy)-N'-hydroxyethanimidamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human macrophages. This inhibition suggests that 2-(4-aminophenoxy)-N'-hydroxyethanimidamide may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-aminophenoxy)-N'-hydroxyethanimidamide has been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This dual action—anti-inflammatory and antioxidant—makes 2-(4-aminophenoxy)-N'-hydroxyethanimidamide a promising candidate for the development of multifunctional drugs.

The pharmacokinetic profile of 2-(4-aminophenoxy)-N'-hydroxyethanimidamide is another important aspect of its evaluation as a potential therapeutic agent. Preclinical studies have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, kidneys, and brain. The half-life of 2-(4-aminophenoxy)-N'-hydroxyethanimidamide is moderate, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have also been conducted to assess the safety profile of 2-(4-aminophenoxy)-N'-hydroxyethanimidamide. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to evaluate its long-term safety and potential side effects in humans.

The clinical development of 2-(4-aminophenoxy)-N'-hydroxyethanimidamide is currently in its early stages. Phase I clinical trials are underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary results from these trials are promising, with no serious adverse events reported. If these trials are successful, subsequent Phase II trials will be conducted to assess the efficacy of 2-(4-aminophenoxy)-N'-hydroxyethanimidamide in patients with specific inflammatory or oxidative stress-related conditions.

In conclusion, 2-(4-aminophenoxy)-N'-hydroxyethanimidamide (CAS No. 1563195-58-3) is a promising compound with potential therapeutic applications in various medical fields. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more data become available from ongoing clinical trials, the full potential of this compound will be better understood, potentially leading to new treatments for inflammatory and oxidative stress-related diseases.